Cas no 77656-05-4 (Butanamide, 3-oxo-N-(1-oxobutyl)-)

77656-05-4 structure
Product name:Butanamide, 3-oxo-N-(1-oxobutyl)-
Butanamide, 3-oxo-N-(1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 3-oxo-N-(1-oxobutyl)-
- N-butanoyl-3-oxobutanamide
- 77656-05-4
- DTXSID80506752
- SCHEMBL21605295
-
- Inchi: InChI=1S/C8H13NO3/c1-3-4-7(11)9-8(12)5-6(2)10/h3-5H2,1-2H3,(H,9,11,12)
- InChI Key: NKCQQRICTGJTLH-UHFFFAOYSA-N
- SMILES: CCCC(=O)NC(=O)CC(=O)C
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2Ų
- XLogP3: 0
Experimental Properties
- PSA: 63.24
Butanamide, 3-oxo-N-(1-oxobutyl)- Related Literature
-
Krzysztof Zawada,Sebastian Kowalczyk,Andrzej Plichta,Jan Jaczewski,Tomasz Zabielski RSC Adv., 2022,12, 3406-3415
-
Sitong Chen,Yuji Liu,Yongan Feng,Xianjin Yang,Qinghua Zhang Chem. Commun., 2020,56, 1493-1496
-
A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
-
Mehmet R. Dokmeci,Donald M. Cropek Lab Chip, 2011,11, 1801-1807
-
Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514
-
Ningzi Luo,Ying Lan,Ruiren Tang,Lei He,Lian Duan Chem. Commun., 2016,52, 14466-14469
-
Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
-
Andrew J. M. Shaw,Robert Corbo,David J. D. Wilson,Jason L. Dutton Dalton Trans., 2015,44, 15083-15087
-
Maxime Martinez,François Coppens,Nadine Halberstadt Phys. Chem. Chem. Phys., 2019,21, 3626-3636
-
Adriano Ambrosi,Martin Pumera Chem. Soc. Rev., 2016,45, 2740-2755
77656-05-4 (Butanamide, 3-oxo-N-(1-oxobutyl)-) Related Products
- 1471-94-9(N,N'-Ethane-1,2-diylbis(3-oxobutanamide))
- 37637-20-0(azepane-2,5-dione)
- 50607-30-2(Piperidine-2,4-dione)
- 10138-46-2(N-Ethyl-3-oxobutanamide)
- 136580-43-3(N-(but-3-en-1-yl)hydroxylamine hydrochloride)
- 2680663-79-8(benzyl N-(3-cyclopentyl-3-hydroxypropyl)carbamate)
- 2227701-08-6(N,N-diethyl-4-(2R)-oxiran-2-ylaniline)
- 1507613-18-4(3-2-fluoro-3-(trifluoromethyl)phenylbutanoic acid)
- 2229527-64-2(3-(1,4-dimethyl-1H-pyrazol-3-yl)methylazetidin-3-ol)
- 1804490-88-7(3-(Bromomethyl)-4-chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)
Recommended suppliers
pengshengyue
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
https://senfeida.en.made-in-china.com/

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
http://www.chemnorm.com

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
